Cas no 196194-58-8 (4-Chloro-2,6-difluorobenzoic acid)

• Product Name: 4-Chloro-2,6-difluorobenzoic acid
• CAS No: 196194-58-8
• MF: C₇H₃ClF₂O₂
• MW: 192.547328233719
• MDL: MFCD06203570
• CID: 66493
• PubChem ID: 17750684
• Update Time: 2025-04-18

4-Chloro-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-difluorobenzoic acid
• RARECHEM AL BE 1307
• JRD-1825
• AKOS006344446
• SY065806
• Z1201623394
• EN300-137056
• DTXSID50590643
• AS-10014
• MFCD06203570
• 196194-58-8
• AC-26276
• Benzoic acid, 4-chloro-2,6-difluoro-
• SCHEMBL3031058
• ZCJKTGPZLLGECQ-UHFFFAOYSA-N
• FT-0753098
• 4-Chloro-2,6-difluorobenzoicacid
• CS-0159334
• A813839
• DB-065899
• DTXCID40541407

• MDL： MFCD06203570
• Inchi： 1S/C7H3ClF2O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： ZCJKTGPZLLGECQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C=1)F)F

Computed Properties

• Exact Mass: 191.97900
• Monoisotopic Mass: 191.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 1.573
• Melting Point: 183-186℃
• Boiling Point: 255°C at 760 mmHg
• Flash Point: 108°C
• Refractive Index: 1.534
• PSA: 37.30000
• LogP: 2.31640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives